Cas no 1805558-90-0 (2-Bromomethyl-5-hydroxy-3-phenylpyridine)

• Product Name: 2-Bromomethyl-5-hydroxy-3-phenylpyridine
• CAS No: 1805558-90-0
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 4803105
• Update Time: 2025-05-20

2-Bromomethyl-5-hydroxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-hydroxy-3-phenylpyridine

• Inchi： 1S/C12H10BrNO/c13-7-12-11(6-10(15)8-14-12)9-4-2-1-3-5-9/h1-6,8,15H,7H2
• InChI Key： ZEUWKYVBKYHOKM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromomethyl-5-hydroxy-3-phenylpyridine

Professional Introduction to 2-Bromomethyl-5-hydroxy-3-phenylpyridine (CAS No. 1805558-90-0)

2-Bromomethyl-5-hydroxy-3-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805558-90-0, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound, featuring a bromomethyl group and hydroxyl substituents on a phenylpyridine core, has garnered attention due to its versatile reactivity and potential applications in drug development. The structural motif of this molecule positions it as a valuable building block for the synthesis of more complex bioactive molecules, particularly in the realm of medicinal chemistry.

The bromomethyl moiety at the 2-position of the pyridine ring is a key functional group that facilitates various chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing carbon-carbon bonds. This reactivity makes 2-bromomethyl-5-hydroxy-3-phenylpyridine a useful precursor for the development of novel heterocyclic compounds. Additionally, the presence of a hydroxyl group at the 5-position introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets.

In recent years, there has been growing interest in phenylpyridine derivatives due to their demonstrated pharmacological properties. These derivatives have been explored for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The specific arrangement of substituents in 2-bromomethyl-5-hydroxy-3-phenylpyridine allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 2-bromomethyl-5-hydroxy-3-phenylpyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with disease states. By modifying the structure of 2-bromomethyl-5-hydroxy-3-phenylpyridine, researchers can develop molecules that selectively inhibit specific kinases, thereby offering therapeutic benefits. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against tyrosine kinases, which are implicated in cancer progression.

Another area where 2-bromomethyl-5-hydroxy-3-phenylpyridine has shown promise is in the development of antiviral agents. The compound's ability to interact with viral proteins and disrupt replication mechanisms makes it a valuable candidate for drug discovery. Recent research has focused on leveraging its structural features to design molecules that can effectively combat viral infections without significant side effects. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral therapies is essential.

The synthesis of 2-bromomethyl-5-hydroxy-3-phenylpyridine itself is an intriguing challenge that highlights its synthetic utility. Traditional methods often involve multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to this intermediate, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the phenylpyridine core with high precision.

In addition to its pharmaceutical applications, 2-bromomethyl-5-hydroxy-3-phenylpyridine has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a candidate for designing functional materials with applications ranging from catalysis to sensors. The interplay between organic and inorganic chemistry facilitated by this compound opens up new avenues for innovation.

The future prospects for 2-bromomethyl-5-hydroxy-3-phenylpyridine are promising, driven by ongoing research into its derivatives and new synthetic methodologies. As our understanding of biological systems continues to evolve, so too will the demand for sophisticated intermediates like this one. Collaborative efforts between academia and industry are likely to accelerate the discovery and development of novel compounds based on this scaffold.

In conclusion, 2-bromomethyl-5-hydroxy-3-phenylpyridine (CAS No. 1805558-90-0) represents a versatile and important intermediate in pharmaceutical and chemical research. Its unique structural features enable diverse applications, from drug development to materials science, underscoring its significance in modern chemistry. As research progresses, we can expect further insights into its potential and new ways to harness its utility.